Cas no 2680671-45-6 (benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate)

• Product Name: benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate
• CAS No: 2680671-45-6
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6529828
• PubChem ID: 165923997
• Update Time: 2025-05-26

benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680671-45-6
• EN300-28298383
• benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate

• Inchi： 1S/C20H19N3O3/c1-14-15(2)23(12-17-9-6-10-25-17)19(18(14)11-21)22-20(24)26-13-16-7-4-3-5-8-16/h3-10H,12-13H2,1-2H3,(H,22,24)
• InChI Key： QHEOWQJQKZMBOX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(=C(C#N)C(C)=C1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.2Ų

Additional information on benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate

Introduction to Benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate (CAS No. 2680671-45-6)

Benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate, identified by its CAS number 2680671-45-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a cyano group, a furan-based moiety, and a dimethyl-substituted pyrrole ring, which collectively contribute to its unique chemical properties and biological relevance.

The presence of the 3-cyano group in the molecular structure imparts a high degree of electrophilicity, making it a valuable intermediate in various synthetic transformations. This feature is particularly useful in the development of novel heterocyclic compounds, which are often employed as pharmacophores in drug design. Additionally, the furan-2-ylmethyl substituent introduces a significant level of complexity to the molecule, enhancing its potential for interactions with biological targets. Such structural elements are frequently explored in medicinal chemistry due to their ability to modulate binding affinity and selectivity.

The carbamate functional group itself plays a pivotal role in the biological activity of this compound. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which has led to their extensive use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, carbamates can serve as versatile intermediates in the synthesis of more complex molecules, including protease inhibitors and kinase inhibitors, which are critical targets in oncology research.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds with enhanced pharmacological profiles. The specific arrangement of substituents in Benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate makes it an intriguing candidate for further investigation. The dimethyl-substituted pyrrole ring not only contributes to the steric properties of the molecule but also influences its solubility and metabolic stability, factors that are crucial for drug development.

One of the most compelling aspects of this compound is its potential application in the discovery of new therapeutic agents. The combination of structural features such as the cyano group, furan moiety, and dimethyl-pyrrole ring suggests that it may exhibit a broad spectrum of biological activities. For instance, preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, there is growing evidence suggesting that such structural motifs could interfere with bacterial biofilm formation, offering a novel approach to combat antibiotic-resistant strains.

The synthesis of Benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The process typically begins with the preparation of key intermediates such as 3-cyano-furan derivatives and dimethylpyrrole precursors. These intermediates are then coupled through nucleophilic substitution reactions or condensation processes to form the desired carbamate linkage. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the furan-methylidene bridge within this molecule.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structural and functional properties of Benzyl N-{3-cyano-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrol-2-yl}carbamate. Advanced computational techniques have allowed researchers to predict binding affinities and interaction patterns with potential biological targets with remarkable accuracy. These predictions have guided experimental efforts by identifying key regions within the molecule that can be modified to enhance its pharmacological activity.

In conclusion, Benzyl N-{3-cyano-1-[furan-2-yl]methyl]-4,5-dimethyl-H-pyrrol-2-^yl}carbamate (CAS No. 2680671-45-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.